N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-(2,4-dichlorophenoxy)acetamide

• IUPAC Name: N-[2-(2-cyclopropylimidazol-1-yl)ethyl]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C16H17Cl2N3O2/c17-12-3-4-14(13(18)9-12)23-10-15(22)19-5-7-21-8-6-20-16(21)11-1-2-11/h3-4,6,8-9,11H,1-2,5,7,10H2,(H,19,22)
• InChI Key: AYZIDYLJUCNVJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC=CN2CCNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H17Cl2N3O2
• Molecular Weight: 354.2 g/mol

Description

N-(2-(2-cyclopropyl-1H-imidazol-1-yl)ethyl)-2-(2,4-dichlorophenoxy)acetamide, also known as CERC-501, is a novel small molecule drug that has been developed for the treatment of various neurological and psychiatric disorders.

Scientific Research Applications

Homogeneous and Heterogenised Catalysts

A study by Serafimidou et al. (2008) discusses the synthesis of an acetamide derivative bearing two terminal imidazole rings, which has been evaluated as a catalyst for alkene epoxidation with H2O2, showcasing the compound's potential in catalytic processes and organic synthesis. The research highlights the efficiency of both homogeneous and supported systems in overcoming competitive H2O2 dismutation, favoring productive alkene epoxidations (Serafimidou, A., Stamatis, A., & Louloudi, M., 2008).

Coordination Complexes and Antioxidant Activity

Another study by Chkirate et al. (2019) introduces pyrazole-acetamide derivatives that form coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, suggesting the compound's relevance in developing antioxidants and studying metal coordination chemistry (Chkirate, K. et al., 2019).

Corrosion Inhibition

Research conducted by Cruz et al. (2004) evaluates the electrochemical behavior of imidazoline and its derivatives as corrosion inhibitors in acid media. This study provides insights into the compound's application in protecting metals against corrosion, highlighting its importance in materials science and engineering (Cruz, J. et al., 2004).

Anticancer Drug Synthesis

Sharma et al. (2018) discuss the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, demonstrating its potential as an anticancer drug through in silico modeling targeting the VEGFr receptor. This research underlines the compound's application in drug discovery and pharmacology (Sharma, G. et al., 2018).

Histamine H3 Receptor Antagonists

Watanabe et al. (2010) explore the bioactive conformation of histamine H3 receptor antagonists using cyclopropylic strain-based conformational restriction strategy. This study contributes to the understanding of molecular conformation in drug action, particularly in designing drugs targeting the histamine H3 receptor (Watanabe, M. et al., 2010).